Cas no 17242-88-5 (2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-)

2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl- structure
17242-88-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-
CAS No:17242-88-5
MF:C10H13FN2O7
MW:292.217826604843
CID:228695
PubChem ID:324452
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-
    • MLS003389321
    • NSC-289901
    • NSC289901
    • 17242-88-5
    • CHEMBL1977258
    • DTXSID10314928
    • 1-galactopyranosyl-5-fluorouracil
    • SMR002048976
    • NCI60_002379
    • Inchi: 1S/C10H13FN2O7/c11-3-1-13(10(19)12-8(3)18)9-7(17)6(16)5(15)4(2-14)20-9/h1,4-7,9,14-17H,2H2,(H,12,18,19)
    • InChI Key: YHWGRVDTEORPPJ-UHFFFAOYSA-N
    • SMILES: FC1C(NC(N(C=1)C1C(C(C(C(CO)O1)O)O)O)=O)=O

Computed Properties

  • Exact Mass: 292.07069
  • Monoisotopic Mass: 292.07067892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.56
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